Cas no 113965-60-9 (Benzene, 1,3-dibromo-5-methyl-2-(4-nitrophenoxy)-)

• Product Name: Benzene, 1,3-dibromo-5-methyl-2-(4-nitrophenoxy)-
• CAS No: 113965-60-9
• MF: C₁₃H₉Br₂NO₃
• MW: 387.023462057114
• CID: 1201596
• PubChem ID: 13843687
• Update Time: 2025-04-20

Benzene, 1,3-dibromo-5-methyl-2-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dibromo-5-methyl-2-(4-nitrophenoxy)-
• 1,3-dibromo-5-methyl-2-(4-nitrophenoxy)benzene
• 1,3-Dibromo-5-methyl-2-(4-nitro-phenoxy)-benzene
• 113965-60-9
• 1,3-Dibromo-5-methyl-2-(4-nitro-phenoxy)benzene
• PMJXQYFEDLBHLT-UHFFFAOYSA-N
• SCHEMBL3138142
• DTXSID10551098

• Inchi： 1S/C13H9Br2NO3/c1-8-6-11(14)13(12(15)7-8)19-10-4-2-9(3-5-10)16(17)18/h2-7H,1H3
• InChI Key： PMJXQYFEDLBHLT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1OC1C=CC(=CC=1)[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 384.89487
• Monoisotopic Mass: 384.89492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37